3-Amino-5-[[[2,3-bis(acetyloxy)propyl]amino]carbonyl]-2,4,6-triiodo-benzoic Acid
3-Amino-5-[[[2,3-bis(acetyloxy)propyl]amino]carbonyl]-2,4,6-triiodo-benzoic Acid
Intermediate in the preparation of Iopromide
Brand Name:
Vulcanchem
CAS No.:
122731-59-3
VCID:
VC0195382
InChI:
InChI=1S/C15H15I3N2O7/c1-5(21)26-4-7(27-6(2)22)3-20-14(23)8-10(16)9(15(24)25)12(18)13(19)11(8)17/h7H,3-4,19H2,1-2H3,(H,20,23)(H,24,25)
SMILES:
CC(=O)OCC(CNC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)O)I)OC(=O)C
Molecular Formula:
C15H15I3N2O7
Molecular Weight:
716 g/mol
3-Amino-5-[[[2,3-bis(acetyloxy)propyl]amino]carbonyl]-2,4,6-triiodo-benzoic Acid
CAS No.: 122731-59-3
Impurities
VCID: VC0195382
Molecular Formula: C15H15I3N2O7
Molecular Weight: 716 g/mol
Purity: > 95%
![3-Amino-5-[[[2,3-bis(acetyloxy)propyl]amino]carbonyl]-2,4,6-triiodo-benzoic Acid - 122731-59-3](/images/no_structure.jpg)
| CAS No. | 122731-59-3 |
|---|---|
| Product Name | 3-Amino-5-[[[2,3-bis(acetyloxy)propyl]amino]carbonyl]-2,4,6-triiodo-benzoic Acid |
| Molecular Formula | C15H15I3N2O7 |
| Molecular Weight | 716 g/mol |
| IUPAC Name | 3-amino-5-(2,3-diacetyloxypropylcarbamoyl)-2,4,6-triiodobenzoic acid |
| Standard InChI | InChI=1S/C15H15I3N2O7/c1-5(21)26-4-7(27-6(2)22)3-20-14(23)8-10(16)9(15(24)25)12(18)13(19)11(8)17/h7H,3-4,19H2,1-2H3,(H,20,23)(H,24,25) |
| Standard InChIKey | ZNLVMZLCIIIYPV-UHFFFAOYSA-N |
| SMILES | CC(=O)OCC(CNC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)O)I)OC(=O)C |
| Canonical SMILES | CC(=O)OCC(CNC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)O)I)OC(=O)C |
| Appearance | Off-White to Light Yellow Solid |
| Description | Intermediate in the preparation of Iopromide |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-Amino-5-[[[2,3-bis(acetyloxy)propyl]amino]carbonyl]-2,4,6-triiodo-benzoic Acid |
| PubChem Compound | 11767746 |
| Last Modified | Nov 11 2021 |
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